Cas no 2227202-46-0 (3,6-di-tert-butyl (2S)-2-(hydroxymethyl)-3,6-diazabicyclo[3.1.0]hexane-3,6-dicarboxylate)

• Product Name: 3,6-di-tert-butyl (2S)-2-(hydroxymethyl)-3,6-diazabicyclo[3.1.0]hexane-3,6-dicarboxylate
• CAS No: 2227202-46-0
• MF: C₁₅H₂₆N₂O₅
• MW: 314.38
• CID: 5106682
• Update Time: 2026-03-03

3,6-di-tert-butyl (2S)-2-(hydroxymethyl)-3,6-diazabicyclo[3.1.0]hexane-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• di-tert-butyl (2S)-2-(hydroxymethyl)-3,6-diazabicyclo[3.1.0]hexane-3,6-dicarboxylate
• 3,6-di-tert-butyl (2S)-2-(hydroxymethyl)-3,6-diazabicyclo[3.1.0]hexane-3,6-dicarboxylate

• Inchi： 1S/C15H26N2O5/c1-14(2,3)21-12(19)16-7-9-11(10(16)8-18)17(9)13(20)22-15(4,5)6/h9-11,18H,7-8H2,1-6H3/t9?,10-,11?,17?/m1/s1
• InChI Key： FAGJVKLOERDLDU-WNOKXTDXSA-N
• SMILES： C12C(N1C(OC(C)(C)C)=O)CN(C(OC(C)(C)C)=O)[C@@H]2CO

Additional information on 3,6-di-tert-butyl (2S)-2-(hydroxymethyl)-3,6-diazabicyclo[3.1.0]hexane-3,6-dicarboxylate

Introduction to 3,6-di-tert-butyl (2S)-2-(hydroxymethyl)-3,6-diazabicyclo[3.1.0]hexane-3,6-dicarboxylate (CAS No: 2227202-46-0)

3,6-di-tert-butyl (2S)-2-(hydroxymethyl)-3,6-diazabicyclo[3.1.0]hexane-3,6-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No) 2227202-46-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to a class of heterocyclic compounds characterized by a unique bicyclic structure, which imparts distinct chemical and biological properties. The presence of multiple functional groups, including hydroxymethyl and carboxylate moieties, alongside the rigid bicyclic framework, makes this compound a versatile intermediate in the synthesis of more complex pharmacologically active agents.

The structural motif of (2S)-2-(hydroxymethyl)-3,6-diazabicyclo[3.1.0]hexane within this compound is particularly noteworthy. The bicyclic system consists of a six-membered ring that incorporates two nitrogen atoms at the 3 and 6 positions, creating a nitrogen-rich environment that can interact favorably with biological targets such as enzymes and receptors. The (S)-configuration at the 2-position introduces chirality, which is a critical factor in drug design, as enantiomers often exhibit different pharmacological profiles despite having identical chemical structures.

The di-tert-butyl substituents at the 3 and 6 positions serve multiple purposes. Firstly, they enhance the lipophilicity of the molecule, improving its solubility in organic solvents and facilitating its transport across biological membranes. Secondly, they provide steric hindrance, which can protect sensitive functional groups from unwanted reactions during synthetic processes or prevent non-specific binding to biological targets. This dual functionality makes the compound an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The carboxylate groups at both the 3 and 6 positions contribute to the compound's solubility in aqueous environments and its reactivity with various nucleophiles. These features are particularly useful in medicinal chemistry for constructing more complex molecules through condensation reactions or for coupling with other pharmacophores via amide or ester linkages. The overall architecture of 3,6-di-tert-butyl (2S)-2-(hydroxymethyl)-3,6-diazabicyclo[3.1.0]hexane-3,6-dicarboxylate thus positions it as a valuable scaffold for drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies suggest that the nitrogen-rich core can interact with hydrogen bond donors and acceptors in biological systems, potentially leading to applications in areas such as enzyme inhibition or receptor binding modulation. Furthermore, the chirality introduced by the (S)-configuration may be exploited to develop enantiopure drugs with improved efficacy and reduced side effects.

In synthetic organic chemistry, CAS No: 2227202-46-0 has been employed as a precursor in the preparation of more complex heterocyclic frameworks. The unique reactivity of its hydroxymethyl and carboxylate groups allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. For instance, it has been used in the synthesis of protease inhibitors, where its ability to form multiple hydrogen bonds can enhance binding affinity to target enzymes.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in drug development pipelines. Its structural features make it suitable for modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Researchers have explored its derivatives as candidates for small-molecule drugs that could interfere with disease-causing mechanisms by targeting specific enzymes or receptors.

One notable application of derivatives derived from 3,6-di-tert-butyl (2S)-2-(hydroxymethyl)-3,6-diazabicyclo[3.1.0]hexane-3,6-dicarboxylate is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity without affecting normal cellular processes, researchers aim to develop therapies that are both effective and well-tolerated by patients.

The presence of multiple stereocenters in this compound presents challenges during synthetic optimization but also offers opportunities for fine-tuning its pharmacological properties through stereochemical control. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound on scale, which is essential for pharmaceutical applications where enantiomeric purity can significantly impact drug efficacy and safety profiles.

From a biochemical perspective,CAS No: 2227202-46-0 has been studied for its potential role as a chiral auxiliary or ligand in enzyme-catalyzed reactions. Its ability to form stable complexes with transition metals has also been explored for catalytic applications in organic synthesis. The rigid bicyclic framework provides a stable scaffold that can be modified to enhance catalytic activity or selectivity toward specific substrates.

The long-term prospects for this compound are promising given its versatility as a synthetic intermediate and its potential biological activity. As research continues into new therapeutic targets and synthetic methodologies,(2S)-2-(hydroxymethyl)-3,6-diazabicyclo[3.1.0]hexane-3,6-dicarboxylate derivatives may find applications beyond their current scope within drug discovery programs or industrial chemical processes where their unique structural features offer advantages over conventional molecular scaffolds.